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Compound of Interest

Compound Name: Fluorenone

Cat. No.: B1672902

An In-depth Technical Guide to Fluorenone for
Researchers and Scientists

This technical guide provides a comprehensive overview of fluorenone, including its

nomenclature, chemical and physical properties, synthesis protocols, and key applications

relevant to researchers, scientists, and drug development professionals.

IUPAC Nomenclature and Chemical Abstracts
Service (CAS) Number

Fluorenone is an aromatic organic compound that serves as a fundamental building block in
the synthesis of a wide range of biologically active molecules and advanced materials.[1]

Preferred IUPAC Name: 9H-Fluoren-9-one|[2]
Other IUPAC Name: fluoren-9-one[3][4]
CAS Number: 486-25-9[3]

Synonyms: 9-Fluorenone, 9-Oxofluorene, Diphenylene ketone

Physicochemical Properties
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Fluorenone is a bright, fluorescent yellow solid at standard conditions. Its key physicochemical
properties are summarized in the table below for easy reference.

Property Value Source
Molecular Formula C13HsO

Molar Mass 180.206 g-mol—*

Appearance Yellow solid

Melting Point 84.0 °C (183.2 °F; 357.1 K)

Boiling Point 341.5 °C at 760 mmHg

Density 1.130 g/cm3 at 99 °C

Insoluble in water; soluble in
Solubility alcohol, acetone, benzene,

ether, and toluene.

log P (Octanol-Water Partition 358
Coefficient) '

Synthesis of Fluorenone

The most common laboratory and industrial synthesis of fluorenone involves the oxidation of
fluorene. Several methods have been developed, with the air-liquid phase oxidation being a
prominent approach due to its efficiency and environmental considerations.

The choice of synthetic method often depends on factors such as desired yield, purity,
scalability, and environmental impact. The following table summarizes quantitative data from
various reported procedures for the oxidation of 9H-fluorene to 9-fluorenone.
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This protocol outlines a highly efficient and environmentally friendly method for the synthesis of
9-fluorenone from 9H-fluorene utilizing air as the oxidant in the presence of a base.

Materials:

e 9H-Fluorene

e Potassium Hydroxide (KOH)

o Tetrahydrofuran (THF), anhydrous

o Distilled Water

e Round-bottom flask

o Magnetic stirrer and stir bar

e Buchner funnel and filter paper

o Beakers

« Rotary evaporator
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Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9H-
fluorene in anhydrous tetrahydrofuran. A typical weight ratio of 9H-fluorene to THF is 1:4 to
1:6.

» Addition of Base: To the stirring solution, add potassium hydroxide. The molar ratio of 9H-
fluorene to KOH can range from 1:0.5 to 1:2.5.

e Reaction: Allow the reaction mixture to stir vigorously, open to the atmosphere, at room
temperature. The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up: Once the reaction is complete, filter the reaction mixture to remove the potassium
hydroxide. The filtrate is then concentrated under reduced pressure using a rotary
evaporator to remove the THF. The resulting solid residue is washed three times with distilled
water.

e Drying: The purified 9-fluorenone is dried in a vacuum oven to yield a yellow crystalline
solid.

Safety Precautions:

Always work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

Tetrahydrofuran is flammable; keep away from ignition sources.

Potassium hydroxide is corrosive; handle with care.
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Experimental workflow for the synthesis of 9-fluorenone.

Applications in Research and Drug Development

Fluorenone and its derivatives are of significant interest in materials science and medicinal
chemistry due to their unique electronic properties and biological activities.

o Pharmaceuticals: Fluorenone is a precursor for various pharmaceuticals, including
antimalarial drugs. Substituted fluorenones have shown potential as antibiotic, anticancer,
antiviral, and neuromodulatory compounds. For instance, fluorene-9-carboxylic acid, derived
from fluorene, is a precursor to pharmaceuticals.

» Organic Electronics: It is extensively used as a precursor to synthesize a variety of organic
electronic materials, such as hosts for phosphorescent organic light-emitting diodes
(PHOLEDS).

» Dyes and Polymers: Fluorenone is used in the manufacturing of dyes and functional
polymers.

e Chemical Sensors: The fluorenone structure is utilized in the design of macrocyclic
receptors for polar organic substrates, finding applications as chemical sensors.

o Biochemistry: Fluorene derivatives serve as fluorescent probes and biosensors for studying
the structure and function of biological molecules like proteins and DNA.
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Key application areas of the fluorenone scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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